Cas no 2229148-79-0 (2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole)

• Product Name: 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole
• CAS No: 2229148-79-0
• MF: C₆H₁₁N₅O₂
• MW: 185.183840036392
• CID: 6264857
• PubChem ID: 165970114
• Update Time: 2025-05-25

2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole
• EN300-1756665
• 2229148-79-0

• Inchi： 1S/C6H11N5O2/c1-6(2,3)11-8-5(7-9-11)4-10(12)13/h4H2,1-3H3
• InChI Key： RYJWWIQJKAPSPI-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1N=NN(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 185.09127461g/mol
• Monoisotopic Mass: 185.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.4Ų

Additional information on 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole

Recent Advances in the Study of 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole (CAS: 2229148-79-0)

The compound 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole (CAS: 2229148-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the synthetic versatility of 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, which is crucial for its application in drug discovery. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. These methodological advancements have paved the way for more efficient production and utilization of this compound in various research settings.

In terms of biological activity, preliminary investigations suggest that 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole exhibits promising pharmacological properties. In vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, which could be leveraged for the development of new therapeutic agents. Furthermore, its stability under physiological conditions makes it a viable candidate for further preclinical evaluation. These findings underscore the compound's relevance in the context of drug development and chemical biology.

Another area of interest is the compound's potential role in material science. Recent reports indicate that 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole can be used as a precursor for the synthesis of high-energy materials. Its nitro and tetrazole functional groups contribute to its energetic properties, making it a subject of interest for applications beyond pharmaceuticals. Researchers are exploring its use in propellants and explosives, where its stability and energy content are critical factors.

Despite these promising developments, challenges remain in the widespread adoption of 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole. Issues such as scalability of synthesis, cost-effectiveness, and comprehensive toxicity profiles need to be addressed. Ongoing research is focused on overcoming these hurdles to fully realize the compound's potential. Collaborative efforts between academia and industry are essential to accelerate progress in this area.

In conclusion, 2-tert-butyl-5-(nitromethyl)-2H-1,2,3,4-tetrazole (CAS: 2229148-79-0) represents a multifaceted compound with significant implications for chemical biology, pharmaceuticals, and material science. The latest research underscores its synthetic accessibility, biological activity, and potential industrial applications. Future studies should aim to further elucidate its mechanisms of action and explore its utility in diverse fields. This compound is poised to play a pivotal role in advancing scientific and technological innovations in the coming years.